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Abstract
The epithelial sodium channel (ENaC) plays a crucial role in regulating sodium and fluid

balance across epithelial surfaces. In conditions such as cystic fibrosis (CF), ENaC is

hyperactivated, leading to airway surface liquid (ASL) depletion and impaired mucociliary

clearance (MCC). BOS-318 is a potent and highly selective, cell-permeable inhibitor of furin, a

proprotein convertase essential for the proteolytic activation of ENaC.[1] By targeting furin,

BOS-318 indirectly inhibits ENaC activity, offering a promising therapeutic strategy for diseases

characterized by ENaC hyperactivity. This document provides detailed application notes and

protocols for measuring the inhibitory effect of BOS-318 on ENaC function in primary human

bronchial epithelial (HBE) cells.

Introduction
The epithelial sodium channel (ENaC) is a key regulator of sodium absorption in various

tissues, including the airways.[2] In cystic fibrosis, the dysfunction of the CFTR chloride

channel leads to increased ENaC-mediated sodium absorption, resulting in dehydration of the

airway surface liquid, thickened mucus, and impaired mucociliary clearance.[2] One of the
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critical steps in ENaC activation is proteolytic cleavage by proteases, with the proprotein

convertase furin playing a key intracellular role in priming ENaC for subsequent activation at

the cell surface.[3][4][5][6]

BOS-318 is a novel small molecule that acts as a highly selective inhibitor of furin, with an IC50

of 1.9 nM.[1] Unlike direct ENaC blockers, BOS-318 prevents the initial proteolytic processing

of ENaC within the cell, thereby reducing the number of active channels at the cell surface.

This mechanism of action leads to a significant suppression of ENaC activity, which in turn

enhances airway hydration and restores mucociliary function.[1][2][7] Studies have shown that

treatment with BOS-318 can lead to a substantial increase in ASL height and an approximately

30-fold increase in mucociliary clearance rate in human ex vivo models of CF.[1][2]

These application notes provide detailed protocols for assessing the efficacy of BOS-318 in

primary human bronchial epithelial cell cultures, a physiologically relevant model for studying

airway diseases. The described methods include electrophysiological measurements of ENaC

activity using a Transepithelial Current Clamp (TECC-24) system, quantification of airway

surface liquid height by confocal microscopy, and assessment of mucociliary transport rate.

Data Presentation
The following tables summarize the quantitative data on the efficacy of BOS-318 in modulating

ENaC function and its downstream physiological effects.

Table 1: Potency of BOS-318

Parameter Value Cell Type/System Reference

Furin IC50 1.9 nM In vitro assay [1]

Table 2: Effect of BOS-318 on Airway Surface Liquid (ASL) Height in Primary CF Human

Bronchial Epithelial (HBE) Cells
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Treatment
Concentrati
on

Duration
Mean ASL
Height (μm)

% Increase
from
Vehicle

Reference

Vehicle - 48 hours 8.02 - [8]

BOS-318 0.3 µM 48 hours 10.87 ~35% [8]

ETI - 48 hours 15.21 - [8]

BOS-318 +

ETI
0.3 µM 48 hours 52.72 - [8]

*ETI: Elexacaftor/Tezacaftor/Ivacaftor

Table 3: Effect of BOS-318 on Mucociliary Clearance (MCC)

Treatment Effect on MCC Rate Cell Model Reference

BOS-318 ~30-fold increase
Human ex vivo

models
[1][2]

Table 4: Reagents and Concentrations for Electrophysiological Assays

Reagent Concentration Purpose Reference

Amiloride 10 µM ENaC inhibitor [8]

Forskolin 20 µM CFTR activator [8]

CFTRinh-172 20 µM CFTR inhibitor [8]

UTP 100 µM

P2Y2 receptor agonist

(stimulates Ca2+-

activated Cl-

channels)

[8]

Vasoactive Intestinal

Peptide (VIP)
30 nM

Stimulates CFTR

activity
[8]
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Figure 1. ENaC activation pathway and mechanism of BOS-318 inhibition.
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Figure 2. Experimental workflow for assessing BOS-318 activity.

Experimental Protocols
Protocol 1: Measurement of ENaC Activity in Primary
HBE Cells using a TECC-24 System
This protocol describes the measurement of amiloride-sensitive current, an indicator of ENaC

activity, in differentiated primary HBE cells.

Materials:

Differentiated primary HBE cells cultured on permeable supports

TECC-24 Transepithelial Current Clamp system
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NaCl-Ringer's solution (120 mM NaCl, 20 mM HEPES, 1.2 mM CaCl2, 1.2 mM MgCl2, 0.8

mM KH2PO4, 0.8 mM K2HPO4, 5 mM glucose, pH 7.4)[9]

BOS-318 stock solution

Amiloride stock solution (10 mM in DMSO)

Forskolin stock solution (20 mM in DMSO)

CFTRinh-172 stock solution (20 mM in DMSO)

UTP stock solution (100 mM in water)

37°C incubator with 5% CO2

Procedure:

Cell Culture and Treatment:

Culture primary HBE cells at an air-liquid interface until fully differentiated.

Treat the cells by adding BOS-318 to the basolateral medium to a final concentration of

0.3 µM.[8] Incubate for 48 hours at 37°C and 5% CO2.[8] Include a vehicle control group

(e.g., DMSO).

TECC-24 Setup:

Warm the NaCl-Ringer's solution to 37°C.

Mount the permeable supports with the HBE cell monolayers into the TECC-24 plate.

Add 160 µL of pre-warmed NaCl-Ringer's solution to the apical side and 640 µL to the

basolateral side of each well.[9]

Place the plate in the TECC-24 instrument and allow the system to equilibrate at 37°C.

Electrophysiological Recordings:

Establish a baseline equivalent short-circuit current (Ieq) recording.
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To measure ENaC activity, add amiloride to the apical side to a final concentration of 10

µM and record the change in Ieq.[8] The amiloride-sensitive current represents the ENaC-

mediated sodium transport.

To assess the activity of other channels, sequentially add the following reagents and

record the Ieq after each addition:

Forskolin (20 µM to both apical and basolateral sides) to activate CFTR.[8][9]

CFTRinh-172 (20 µM) to inhibit CFTR.[8]

UTP (100 µM) to activate calcium-activated chloride channels.[8]

Data Analysis:

Calculate the amiloride-sensitive Ieq by subtracting the current after amiloride addition

from the baseline current.

Compare the amiloride-sensitive Ieq between BOS-318-treated and vehicle-treated cells.

A significant reduction in the amiloride-sensitive current in the BOS-318 treated group

indicates ENaC inhibition.

Protocol 2: Measurement of Airway Surface Liquid (ASL)
Height by Confocal Microscopy
This protocol details the quantification of ASL height, a key indicator of airway hydration.

Materials:

Differentiated primary HBE cells cultured on permeable supports

Confocal microscope with a 63x glycerol immersion lens and an environmental chamber

(37°C, 5% CO2)

Phosphate-buffered saline (PBS)

Rhodamine-dextran (10 kDa), 2 mg/mL in PBS[10]
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Perfluorocarbon (e.g., FC-770)

BOS-318

Vasoactive Intestinal Peptide (VIP)

Procedure:

Cell Culture and Treatment:

Culture primary HBE cells at an air-liquid interface until fully differentiated.

Treat the cells with BOS-318 (e.g., 0.3 µM) and VIP (30 nM) in the basolateral medium for

48 hours.[8] Include a vehicle control group.

ASL Labeling:

Gently wash the apical surface of the HBE cultures three times with pre-warmed PBS to

remove accumulated mucus.[10]

Add 20 µL of the rhodamine-dextran solution to the apical surface.[11][12]

Carefully aspirate the excess liquid with a Pasteur pipette until the ASL height is minimal.

[10]

Add perfluorocarbon to the apical surface to prevent evaporation during imaging.[11]

Confocal Imaging:

Place the permeable support in the confocal microscope's environmental chamber set to

37°C and 5% CO2.[12]

Acquire images in XZ-scanning mode using a 63x glycerol immersion lens.[10][11]

Capture a series of images from multiple random locations on each culture.

Data Analysis:
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Use image analysis software to measure the vertical distance from the apical cell surface

to the top of the fluorescently labeled ASL. This distance represents the ASL height.

Average the measurements from multiple locations for each culture.

Compare the average ASL height between BOS-318-treated and vehicle-treated groups.

An increase in ASL height in the treated group indicates enhanced airway hydration.

Protocol 3: Measurement of Mucociliary Transport (MCT)
Rate
This protocol describes how to measure the rate of mucus transport across the surface of HBE

cell cultures.

Materials:

Differentiated primary HBE cells cultured on permeable supports

Fluorescent microspheres (e.g., 1 µm diameter, carboxylate-modified polystyrene beads)

Microscope with fluorescence imaging capabilities and a stage-top incubator (37°C, 5%

CO2)

Video recording software

Particle tracking software (e.g., TrackPy)

BOS-318

Vasoactive Intestinal Peptide (VIP)

Procedure:

Cell Culture and Treatment:

Culture primary HBE cells at an air-liquid interface until fully differentiated and exhibiting

ciliary beating.
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Treat the cells with BOS-318 (e.g., 0.3 µM) and VIP (30 nM) in the basolateral medium for

48 hours.[8] Include a vehicle control group.

MCT Assay:

Prepare a dilute suspension of fluorescent microspheres in a solution compatible with the

cells (e.g., PBS or a solution of bovine submaxillary mucin).[13][14]

Gently add a small volume of the microsphere suspension to the apical surface of the HBE

cultures.

Place the cultures on the microscope stage within the environmental chamber and allow

them to equilibrate.

Image Acquisition:

Using fluorescence microscopy, record time-lapse videos of the movement of the

fluorescent microspheres across the cell surface.[13] Record from several different fields

of view for each culture.

Data Analysis:

Use particle tracking software to analyze the recorded videos and determine the velocity

of individual microspheres.[13]

Calculate the average MCT rate for each culture by averaging the velocities of a significant

number of tracked particles.

Compare the average MCT rates between the BOS-318-treated and vehicle-treated

groups. An increased MCT rate in the treated group indicates improved mucociliary

function.

Conclusion
BOS-318 represents a novel, mutation-agnostic approach to treating diseases characterized by

ENaC hyperactivation, such as cystic fibrosis. By selectively inhibiting furin, BOS-318
effectively reduces ENaC activity, leading to demonstrably improved airway hydration and

mucociliary clearance in preclinical models. The protocols outlined in this document provide
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robust and reproducible methods for researchers and drug development professionals to

quantify the inhibitory effects of BOS-318 and other furin inhibitors on ENaC function and its

physiological consequences in a relevant in vitro setting. These assays are essential tools for

the continued investigation and development of this promising therapeutic strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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